molecular formula C7H13NO B8791576 4-Methylpiperidine-1-carbaldehyde

4-Methylpiperidine-1-carbaldehyde

Cat. No.: B8791576
M. Wt: 127.18 g/mol
InChI Key: WCKITLGQGJSRBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methylpiperidine-1-carbaldehyde is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13NO

Molecular Weight

127.18 g/mol

IUPAC Name

4-methylpiperidine-1-carbaldehyde

InChI

InChI=1S/C7H13NO/c1-7-2-4-8(6-9)5-3-7/h6-7H,2-5H2,1H3

InChI Key

WCKITLGQGJSRBV-UHFFFAOYSA-N

Canonical SMILES

CC1CCN(CC1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of potassium (±)-threo-5-(4-fluorophenyl)-4,5-dihydrooxazole-4-carboxylate, ANP 20162 (500 mg, 2.02 mmol), and triethylamine hydrochloride (278.3 mg, 2.02 mmol) in 50 mL of anhydrous CHCl3 at 4° C., was added HOBT (300.5 mg, 2.22 mmol) and EDCI (426.3 mg, 2.22 mmol). The reaction mixture was stirred at 4° C. for 10 min under nitrogen and 4-methylpiperidine (477.5 μL, 4.04 mmol) was added dropwise. The reaction mixture was stirred at 4° C. to RT for 15 h under nitrogen. The solvent was evaporated and the obtained residue was partitioned between EtOAc (150 mL) and 1N NaOH (50 mL). The organic layer was washed with brine (20 mL), dried over MgSO4, filtered and evaporated to give (±)-trans-5-(4-fluorophenyl)-4,5-dihydrooxazol-4-yl)(4-methylpiperidin-1-yl)methanone, LPO 26074 as a red oil (590 mg, 100% crude yield).
[Compound]
Name
potassium (±)-threo-5-(4-fluorophenyl)-4,5-dihydrooxazole-4-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
20162
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
278.3 mg
Type
reactant
Reaction Step One
Name
Quantity
300.5 mg
Type
reactant
Reaction Step One
Name
Quantity
426.3 mg
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
477.5 μL
Type
reactant
Reaction Step Two

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